Cas no 1781114-95-1 (2-(3-bromo-2,4-difluorophenyl)butanoic acid)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)butanoic acid
• CAS No: 1781114-95-1
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6595933
• PubChem ID: 84811512
• Update Time: 2025-06-08

2-(3-bromo-2,4-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)butanoic acid
• EN300-1934327
• 1781114-95-1

• Inchi： 1S/C10H9BrF2O2/c1-2-5(10(14)15)6-3-4-7(12)8(11)9(6)13/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： FHZUDMXVBXSJRW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C(=O)O)CC)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)butanoic acid

Comprehensive Overview of 2-(3-bromo-2,4-difluorophenyl)butanoic acid (CAS No. 1781114-95-1)

2-(3-bromo-2,4-difluorophenyl)butanoic acid (CAS No. 1781114-95-1) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This bromo-difluorophenyl derivative is characterized by its unique structural features, including a butanoic acid side chain and halogen substitutions, which enhance its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential as a building block for drug discovery and material science.

The compound’s molecular formula and structural properties make it a versatile intermediate in organic synthesis. Its 3-bromo-2,4-difluorophenyl moiety is particularly valuable for designing molecules with targeted biological activity. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. Additionally, its fluorine atoms contribute to improved metabolic stability, a key consideration in modern pharmaceutical development.

In the context of green chemistry, 2-(3-bromo-2,4-difluorophenyl)butanoic acid has garnered attention for its potential in sustainable synthesis routes. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with global trends toward eco-friendly manufacturing and reduced carbon footprints, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, facilitating its identification and quality control in industrial settings. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity, a critical factor for applications in high-value chemicals. Furthermore, its crystallographic studies provide insights into molecular packing and intermolecular interactions, which are essential for formulation science.

From a commercial perspective, 2-(3-bromo-2,4-difluorophenyl)butanoic acid is supplied by specialized chemical manufacturers and research reagent providers. Its pricing and availability are influenced by factors such as raw material costs and scale-up challenges. Companies are increasingly adopting just-in-time inventory models to meet fluctuating demand, particularly in the biotech and pharmaceutical sectors.

Future research directions for this compound include exploring its structure-activity relationships (SAR) and expanding its applications in nanotechnology. With the rise of AI-driven drug design, computational tools are being leveraged to predict its interactions with biological targets, accelerating lead optimization processes. As the scientific community continues to uncover its potential, 2-(3-bromo-2,4-difluorophenyl)butanoic acid remains a compound of enduring interest.